Cas no 2306253-46-1 ((3S,4S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid)

• Product Name: (3S,4S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid
• CAS No: 2306253-46-1
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• MDL: MFCD31926937
• CID: 5107490
• PubChem ID: 86335722
• Update Time: 2026-03-03

(3S,4S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylic acid, 3-fluoro-, 1-(1,1-dimethylethyl) ester, (3S,4S)-
• (3S,4S)-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• (3S,4S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid
• CS-0310473
• SCHEMBL26111248
• 1903422-62-7
• trans-1-(tert-Butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• (3,4)-Trans-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• (3S,4S)-1-Boc-3-fluoro-piperidine-4-carboxylic acid
• AS-83504
• trans-1-[(tert-butoxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid
• P21124
• 2306253-46-1
• rel-(3S,4S)-1-(tert-Butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• MFCD28016233
• trans-1-[(t-Butoxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid
• (3S,4S)-3-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid

• MDL： MFCD31926937
• Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(16)13-5-4-7(9(14)15)8(12)6-13/h7-8H,4-6H2,1-3H3,(H,14,15)/t7-,8-/m1/s1
• InChI Key： VAXFBQGBIHPZCF-HTQZYQBOSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](C(O)=O)[C@H](F)C1

Computed Properties

• Exact Mass: 247.12198622g/mol
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S,4S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid

(3S,4S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid (CAS No. 2306253-46-1): A Versatile Building Block in Modern Organic Synthesis

The compound (3S,4S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid (CAS No. 2306253-46-1) is a highly specialized chiral intermediate that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluorinated piperidine core and Boc-protected amine, make it a valuable scaffold for designing bioactive molecules. With the increasing demand for stereoselective synthesis and fluorinated compounds in drug discovery, this molecule has become a focal point for medicinal chemists exploring novel enzyme inhibitors and receptor modulators.

Recent trends in AI-assisted drug design and computational chemistry have highlighted the importance of such chiral building blocks. Researchers frequently search for "fluorinated piperidine derivatives" or "Boc-protected amino acids" when developing new central nervous system (CNS) drugs, as these structural motifs often enhance blood-brain barrier penetration. The stereochemistry at C3 and C4 positions in this compound is particularly crucial for creating high-affinity ligands, explaining why its (3S,4S) configuration is specified in the nomenclature.

From a synthetic chemistry perspective, the carboxylic acid functionality at position 4 allows for diverse derivatization opportunities through amide coupling reactions or esterification. This aligns perfectly with current industry needs for modular synthesis platforms, as evidenced by growing patent filings mentioning "piperidine-4-carboxylic acid derivatives" in peptide mimetics development. The compound's tert-butoxycarbonyl (Boc) group serves dual purposes: protecting the nitrogen during subsequent reactions while enabling clean deprotection under mild acidic conditions - a feature highly valued in parallel synthesis workflows.

The incorporation of fluorine atoms into pharmaceutical compounds remains one of the most searched topics in modern medicinal chemistry, with particular interest in how fluorine substitution affects metabolic stability and target binding affinity. This explains why CAS No. 2306253-46-1 frequently appears in literature discussing fluorine scan studies or conformational analysis of bioactive molecules. The compound's 3-fluoro substituent creates valuable opportunities for studying intramolecular hydrogen bonding and steric effects in drug-receptor interactions.

Quality control of such advanced intermediates is another hot topic, with analytical chemists searching for "chiral purity determination methods" and "stereoisomer separation techniques". The specified (3S,4S) configuration of this compound requires rigorous chiral HPLC analysis to ensure enantiomeric purity, especially when used in asymmetric synthesis applications. Recent advancements in UHPLC-MS methods have made characterization of such fluorinated building blocks more efficient, addressing common researcher queries about "structural confirmation of complex heterocycles".

In the context of green chemistry initiatives, there's growing interest in sustainable production methods for Boc-protected intermediates. Manufacturers of CAS No. 2306253-46-1 are increasingly adopting catalytic fluorination techniques and solvent-free crystallization processes to minimize environmental impact. This responds to frequent searches about "eco-friendly synthesis of fluorinated compounds" and aligns with pharmaceutical industry's push toward process intensification.

The thermal stability and storage conditions of such specialty chemicals represent another area of frequent inquiry. Proper handling of acid-sensitive Boc groups while maintaining the integrity of the fluorine-carbon bond requires specific protocols that balance moisture sensitivity with long-term stability considerations. Technical discussions often center around optimal "lyophilization techniques for carboxylic acid derivatives" or "cryogenic storage of chiral compounds" - all relevant to maintaining the quality of this particular intermediate.

Looking forward, the demand for (3S,4S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid is expected to grow in tandem with developments in targeted protein degradation (PROTACs) and molecular glues, where such structurally precise building blocks are essential. Its appearance in recent patent applications related to kinase inhibitors and epigenetic modulators confirms its relevance to cutting-edge therapeutic areas. As synthetic methodologies continue evolving, this compound's versatility ensures its position as a key player in fragment-based drug discovery and structure-activity relationship (SAR) studies.